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Compound of Interest

Compound Name: ST-836 hydrochloride

Cat. No.: B1139235 Get Quote

An extensive review of publicly available scientific literature and databases reveals a significant

lack of information regarding the neuroprotective effects of the compound designated as ST-
836 hydrochloride. Despite a thorough search for preclinical and clinical data, no studies

detailing its mechanism of action, efficacy, or experimental protocols in the context of

neuroprotection were identified.

The available information for ST-836 hydrochloride is currently limited to its basic chemical

properties. It is identified by the CAS number 1415564-68-9 and has the molecular formula

C23H35ClN4OS.[1][2] Its chemical name is N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-

propyl-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine hydrochloride.[2] The compound is

described as a white to off-white powder, soluble in DMSO, and recommended to be stored at

-20°C.[1]

Without any published research on its biological activity, it is not possible to provide the

requested in-depth technical guide, including quantitative data, detailed experimental

methodologies, or diagrams of signaling pathways. The absence of such data indicates that

ST-836 hydrochloride may be a novel compound in the early stages of development, an

internal research compound not yet disclosed in public forums, or a designation that is not

widely used in scientific literature.

Further investigation into the neuroprotective potential of ST-836 hydrochloride will require

access to proprietary research or the future publication of studies that evaluate its biological

effects. Researchers, scientists, and drug development professionals interested in this
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compound are encouraged to monitor scientific databases for any forthcoming publications that

may shed light on its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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